Cas no 1502361-94-5 (3-(5-Fluoropyridin-3-yl)butan-2-ol)

• Product Name: 3-(5-Fluoropyridin-3-yl)butan-2-ol
• CAS No: 1502361-94-5
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5717401
• PubChem ID: 80077163
• Update Time: 2023-10-15

3-(5-Fluoropyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-3-yl)butan-2-ol
• 1502361-94-5
• AKOS018637985
• EN300-1625055
• 3-(5-Fluoropyridin-3-yl)butan-2-ol

• Inchi： 1S/C9H12FNO/c1-6(7(2)12)8-3-9(10)5-11-4-8/h3-7,12H,1-2H3
• InChI Key： CHTPYBFYVJEAPT-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(C)C(C)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives